Cas no 76151-63-8 (Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro-)

• Product Name: Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro-
• CAS No: 76151-63-8
• MF: C₁₅H₂₀N₂O₄S₂
• MW: 356.460301399231
• CID: 538252
• PubChem ID: 12630363
• Update Time: 2025-04-19

Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[(2-ethylhexyl)sulfonyl]-6-nitro-
• 2-(2-ethylhexylsulfonyl)-6-nitro-1,3-benzothiazole
• 76151-63-8
• 2-(2-Ethylhexane-1-sulfonyl)-6-nitro-1,3-benzothiazole
• DTXSID50504967

• Inchi： 1S/C15H20N2O4S2/c1-3-5-6-11(4-2)10-23(20,21)15-16-13-8-7-12(17(18)19)9-14(13)22-15/h7-9,11H,3-6,10H2,1-2H3
• InChI Key： MCFUNIHCTDADRS-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])(CC(CC)CCCC)(=O)=O

Computed Properties

• Exact Mass: 356.08644947g/mol
• Monoisotopic Mass: 356.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 130Ų